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Compound of Interest

Compound Name: 2,6-Dichloro-3-cyanopyridine

Cat. No.: B1315141 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2,6-Dichloro-3-cyanopyridine. It is intended for researchers,

scientists, and professionals in drug development to ensure the safe handling and

management of this chemical in a laboratory setting. Adherence to these guidelines is critical

for minimizing risks and ensuring a safe research environment.

Chemical Profile:

Property Value

Chemical Name 2,6-Dichloro-3-cyanopyridine

CAS Number 40381-90-6

Molecular Formula C₆H₂Cl₂N₂

Molecular Weight 173.00 g/mol [1]

Appearance Solid

Hazards

Toxic if swallowed, in contact with skin, or if

inhaled.[2] Causes serious eye damage and

skin irritation.[1][2] May cause respiratory

irritation.[1]
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The following personal protective equipment is mandatory when handling 2,6-Dichloro-3-
cyanopyridine.

PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, minimum 5 mil

thickness). Double gloving is

recommended for extended

operations.[3]

Provides a barrier against skin

contact. Breakthrough times

can be short, so immediate

replacement upon

contamination is crucial.[3]

Eye/Face Protection

Chemical safety goggles with

side shields or a face shield

conforming to EN166 (EU) or

NIOSH (US).[4][5]

Protects against splashes and

airborne particles. Standard

safety glasses are insufficient.

[3]

Skin and Body Protection

A chemical-resistant lab coat,

fully buttoned.[3] Consider

fire/flame resistant and

impervious clothing for larger

quantities.[4]

Prevents contamination of

personal clothing and skin.

Respiratory Protection

All handling of solid and

solutions must be conducted in

a certified chemical fume hood.

[3] If a fume hood is not

available, a NIOSH-approved

respirator with an organic

vapor cartridge is required.[3]

Controls inhalation exposure to

dust and vapors.

Step-by-Step Handling Procedures
Strict adherence to the following operational steps is crucial for minimizing exposure and

ensuring safety.

2.1. Preparation:

Ensure a certified chemical fume hood is operational.
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Verify that an eyewash station and safety shower are accessible and unobstructed.[5][6]

Designate a specific area within the fume hood for handling the compound.

Assemble all necessary equipment (spatulas, glassware, etc.) and waste containers within

the fume hood before starting.

2.2. Donning PPE:

Put on a lab coat, ensuring it is fully buttoned.

Wear chemical safety goggles and a face shield if there is a significant splash risk.

Wash and dry hands thoroughly before donning inner gloves.

Put on the outer pair of gloves.

2.3. Handling the Compound:

Conduct all manipulations of 2,6-Dichloro-3-cyanopyridine within the designated area of

the chemical fume hood.

Avoid the creation of dust.[4]

Use appropriate tools to handle the solid compound.

If preparing a solution, slowly add the solid to the solvent to prevent splashing.

2.4. Post-Handling:

Decontaminate any equipment used with an appropriate solvent.

Dispose of all contaminated materials in the designated hazardous waste containers.

Carefully remove outer gloves, followed by inner gloves, avoiding contact with the outer

surface of the gloves.

Wash hands thoroughly with soap and water.
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Emergency Procedures
Immediate and appropriate responses to emergencies are critical.

Emergency Situation Procedural Response

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes.[7] Get medical attention.[5]

[7]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[7] Get immediate

medical attention.[7][8]

Inhalation

Move the person to fresh air.[9][10] If breathing

is difficult, give oxygen. If not breathing, give

artificial respiration.[4][5] Call a poison center or

doctor.[2]

Ingestion

Do NOT induce vomiting.[10] Rinse mouth with

water.[4] Never give anything by mouth to an

unconscious person.[4][10] Call a poison center

or doctor immediately.[4]

Spill

Evacuate personnel from the area.[4][11] Wear

appropriate PPE, including respiratory

protection.[4] Avoid dust formation.[4][11]

Sweep up the material and place it in a suitable,

closed container for disposal.[11] Do not let the

chemical enter drains.[5][11]

Disposal Plan
All waste containing 2,6-Dichloro-3-cyanopyridine must be treated as hazardous waste and

disposed of according to institutional and local regulations.
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Solid Waste: All contaminated solid materials (e.g., gloves, weighing paper, paper towels)

must be collected in a dedicated, clearly labeled, and sealed hazardous waste container.

Liquid Waste: All solutions containing 2,6-Dichloro-3-cyanopyridine must be collected in a

separate, clearly labeled, and sealed hazardous waste container. Do not mix with other

solvent waste unless permitted by your institution's waste management guidelines.

Container Disposal: Dispose of the original container as hazardous waste.[12]

Contact your institution's environmental health and safety department for specific guidance on

waste stream labeling and pickup schedules.

Workflow for Handling 2,6-Dichloro-3-cyanopyridine
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Caption: Workflow for the safe handling of 2,6-Dichloro-3-cyanopyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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